N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)propionamide

• IUPAC Name: N-[4-[benzyl(methyl)amino]but-2-ynyl]propanamide
• InChI: InChI=1S/C15H20N2O/c1-3-15(18)16-11-7-8-12-17(2)13-14-9-5-4-6-10-14/h4-6,9-10H,3,11-13H2,1-2H3,(H,16,18)
• InChI Key: IRKZSDYKTOFYSS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC#CCN(C)CC1=CC=CC=C1
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)propionamide” are not explicitly mentioned in the sources retrieved. The molecular formula is C23H30N2O2 and the molecular weight is 366.5.

Scientific Research Applications

Synthesis and Characterization

The development of novel compounds often involves intricate synthesis processes. For instance, the practical synthesis of an orally active CCR5 antagonist demonstrates the complexity of synthesizing biologically active compounds, highlighting methods that could be applied to N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)propionamide for potential pharmacological applications (Ikemoto et al., 2005).

Biological Evaluation

The search for new therapeutic agents often leads to the evaluation of novel compounds for biological activity. For example, the discovery of MGCD0103, an orally active histone deacetylase inhibitor, illustrates the process of identifying compounds with potential anticancer properties (Zhou et al., 2008). This methodology can be applied to N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)propionamide to explore its potential biological activities.

Sensing Applications

Compounds with unique structural features may find applications in sensing technologies. For instance, N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives were synthesized for colorimetric sensing of fluoride anions, showcasing the potential of similar compounds in environmental monitoring and diagnostics (Younes et al., 2020).